3,4,5-trimethoxy-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzamide
• InChI: InChI=1S/C18H21NO4S/c1-21-13-9-12(10-14(22-2)16(13)23-3)17(20)19-11-18(6-7-18)15-5-4-8-24-15/h4-5,8-10H,6-7,11H2,1-3H3,(H,19,20)
• InChI Key: GUNADNGMUSGSLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2(CC2)C3=CC=CS3
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1207041-05-1

Description

3,4,5-trimethoxy-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide is a useful research compound. Its molecular formula is C18H21NO4S and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A series of compounds structurally related to the queried molecule, incorporating trimethoxyphenyl motifs and various aryl or cyclopropyl substitutions, have been synthesized and evaluated for their anticancer properties. For instance, derivatives showing moderate to excellent anticancer activity against multiple cancer cell lines have been reported, highlighting the potential of such compounds in the development of new cancer therapies (Ravinaik et al., 2021). These findings underscore the importance of exploring the biological activities of complex benzamides and their potential utility in cancer treatment.

Antimicrobial and Antibiofilm Properties

Research has also been conducted on the antimicrobial and antibiofilm properties of compounds with similar structural features. Thiourea derivatives, for example, have demonstrated significant anti-pathogenic activity, particularly against strains capable of biofilm formation, such as Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011). This suggests potential applications of structurally similar compounds in addressing challenges related to microbial infections and the persistence of biofilms, which are often resistant to conventional antimicrobial treatments.

Chemical Synthesis and Reactivity

On the chemical synthesis front, research involving the cyclization of ortho-cyclopropylphenyl benzamides has shown that such compounds can undergo transformations leading to the formation of various heterocyclic structures under specific conditions (Lebedev et al., 2001). This highlights the synthetic versatility of compounds bearing the cyclopropylphenyl benzamide motif, paving the way for the creation of novel organic molecules with potential applications in medicinal chemistry and material science.

Mechanism of Action

Target of Action

It is known that this compound is used in scientific research for various applications, including drug discovery and synthesis of new compounds.

Mode of Action

It is known that these compounds appear to aggregate through the overlap of peripheral groups of one unit with the centroid of the aromatic ring of the other unit, mainly through weak c–h···π interactions .

Biochemical Analysis

Biochemical Properties

The 3,4,5-trimethoxyphenyl (TMP) group, which is part of the structure of 3,4,5-trimethoxy-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide, serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting .

Cellular Effects

The compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Molecular Mechanism

The TMP group has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer, and decrease in the biological activity of such analogs after the alteration of the TMP moiety has been determined by several investigations .